BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Physical
Properties of (+)-Jalapinolic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (+)-Jalapinolic acid

Cat. No.: B1239673

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
(+)-Jalapinolic acid, specifically focusing on its melting point and solubility. This document is
intended to serve as a valuable resource for professionals in research, science, and drug
development who are working with or interested in this compound.

Data Presentation: Physical Properties

Quantitative data regarding the physical properties of (+)-Jalapinolic acid is summarized in
the tables below. Due to a lack of extensive experimental data in publicly available literature,
some values are estimated based on computational models or derived from structurally similar
compounds.

Table 1: General Physical and Chemical Properties of (+)-Jalapinolic Acid

Property Value Source

Molecular Formula C16H3203 PubChem[1]
Molecular Weight 272.42 g/mol PubChem[1]
IUPAC Name (L1S)-41- PubChem[1]

hydroxyhexadecanoic acid

Appearance Solid powder (predicted) MedKoo Biosciences|2]
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Table 2: Melting Point of (+)-Jalapinolic Acid and a Related Compound

Compound Melting Point (°C) Notes

o . Not experimentally determined
(+)-Jalapinolic acid o
in cited sources.

o A positional isomer, provided
16-Hydroxyhexadecanoic acid 94 -98 °C
for reference.[3]

Table 3: Solubility of (+)-Jalapinolic Acid

Solvent Solubility Method

3.319 mg/L @ 25 °C o
Water . Estimation
(estimated)

Organic Solvents (e.g., o General property of fatty acids.
Generally soluble (qualitative)
benzene, chloroform, alcohol) [415]

Experimental Protocols

The following sections detail the standard experimental methodologies for determining the
melting point and solubility of organic compounds like (+)-Jalapinolic acid.

Melting Point Determination

The melting point of a solid organic compound is a critical physical property used for
identification and purity assessment.[6][7] Pure crystalline compounds typically exhibit a sharp
melting point range of 0.5-1.0°C.[6] Impurities tend to lower and broaden the melting point
range.[6][7][8]

Protocol: Capillary Method using a Mel-Temp Apparatus

o Sample Preparation: A small amount of the dry, powdered sample is placed into a capillary
tube, which is sealed at one end.
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Apparatus Setup: The capillary tube containing the sample is inserted into a melting point
apparatus, such as a Mel-Temp device.

Heating: The sample is heated, and the temperature is monitored using a thermometer. An
initial rapid heating can be done to determine an approximate melting range.

Observation: For an accurate measurement, the heating rate is slowed to about 1-2°C per
minute as the temperature approaches the expected melting point.

Data Recording: The temperature at which the first drop of liquid appears is recorded as the
start of the melting range. The temperature at which the entire solid has turned into a liquid is
recorded as the end of the melting range.

Solubility Determination

Solubility is another fundamental physical property that provides insights into the molecular
structure and potential applications of a compound. Fatty acids are generally soluble in organic
solvents and insoluble in water.[4][5]

Protocol: Qualitative Solubility Testing

Sample Preparation: A small, accurately weighed amount of the solid compound (e.g., 1-5
mgq) is placed into a series of test tubes.

Solvent Addition: A known volume of a specific solvent (e.g., 1 mL of water, ethanol,
chloroform, etc.) is added to each test tube.

Mixing: The test tubes are agitated or vortexed to ensure thorough mixing of the compound
and the solvent.

Observation: The mixture is visually inspected to determine if the solid has completely
dissolved. The results are typically recorded as "soluble," "sparingly soluble," or "insoluble."

Protocol: Quantitative Solubility Determination (Shake-Flask Method)

o Supersaturated Solution Preparation: An excess amount of the solid compound is added to a
known volume of the solvent in a sealed flask.
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o Equilibration: The flask is agitated at a constant temperature for an extended period (e.g.,
24-48 hours) to ensure that equilibrium is reached.

e Phase Separation: The undissolved solid is separated from the solution by centrifugation or
filtration.

o Concentration Analysis: The concentration of the dissolved compound in the clear
supernatant or filtrate is determined using an appropriate analytical technique, such as High-
Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).

Mandatory Visualization

The following diagram illustrates a generalized experimental workflow for the determination of
the physical properties of a solid organic compound like (+)-Jalapinolic acid.
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Caption: Experimental workflow for determining physical properties.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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